Cas no 64921-87-5 (3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one)

3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-one is a specialized organic compound featuring a pyrazole moiety linked to a ketone functional group. Its molecular structure, combining a rigid heterocycle with a branched aliphatic chain, makes it a versatile intermediate in synthetic chemistry. The compound is particularly valued for its role in the development of pharmaceuticals and agrochemicals, where its reactivity enables selective modifications. The steric hindrance from the dimethyl group enhances stability, while the pyrazole ring offers potential for further functionalization. This compound is suitable for applications requiring precise control over molecular architecture, such as ligand design or bioactive molecule synthesis. Its well-defined properties ensure reproducibility in research and industrial processes.

3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one structure

64921-87-5 structure

Product Name:3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one

CAS No:64921-87-5

MF:C₉H₁₄N₂O

MW:166.220262050629

MDL:MFCD03419419

CID:2793050

PubChem ID:5061527

Update Time:2025-06-09

3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
- 3,3-DIMETHYL-1-(PYRAZOL-1-YL)BUTAN-2-ONE
- SBB020338
- STK301641
- AKOS000307975
- EN300-228293
- 64921-87-5
- BBL038284
- 3,3-DIMETHYL-1-(1H-PYRAZOL-1-YL)-2-BUTANONE
- CS-0272389
- DTXSID40407913
- SCHEMBL12391738
- MDL： MFCD03419419
- Inchi： 1S/C9H14N2O/c1-9(2,3)8(12)7-11-6-4-5-10-11/h4-6H,7H2,1-3H3
- InChI Key： ZUDDNIPZNDNELB-UHFFFAOYSA-N
- SMILES： O=C(CN1C=CC=N1)C(C)(C)C

Computed Properties

Exact Mass: 166.110613074g/mol
Monoisotopic Mass: 166.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 34.9Å²

3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one Pricemore >>

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abcr	AB498292-250 mg	3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-one	64921-87-5		250MG	€198.50	2022-03-01
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